Cas no 764-60-3 (2-Hexyn-1-ol)

• Product Name: 2-Hexyn-1-ol
• CAS No: 764-60-3
• MF: C₆H₁₀O
• MW: 98.1430020332336
• MDL: MFCD00039540
• CID: 39783
• PubChem ID: 69818
• Update Time: 2025-05-22

2-Hexyn-1-ol Chemical and Physical Properties

Names and Identifiers

• Hex-2-yn-1-ol
• 2-Hexyn-1-ol
• 1-pentynyl carbinol
• 2-Hexynol
• 3-hexyne-1-ol
• Hex-2-in-1-ol
• 2-Hexyn-1-ol, 97%
• 764-60-3
• AI3-37257
• NS00037791
• DTXSID90227229
• EINECS 212-128-6
• InChI=1/C6H10O/c1-2-3-4-5-6-7/h7H,2-3,6H2,1H
• 1-Formylcyclohexyl benzoate
• EN300-1663010
• MFCD00039540
• CS-0143648
• AKOS015837602
• AS-56501
• A838712
• H0465
• FT-0612497
• SY048488
• D90881

• MDL： MFCD00039540
• Inchi： 1S/C6H10O/c1-2-3-4-5-6-7/h7H,2-3,6H2,1H3
• InChI Key： BTDWSZJDLLLTMI-UHFFFAOYSA-N
• SMILES： OCC#CCCC
• BRN： 1736274

Computed Properties

• Exact Mass: 98.07320
• Monoisotopic Mass: 98.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 82.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1

Experimental Properties

• Color/Form: Not determined
• Density: 0.893 g/mL at 25 °C(lit.)
• Melting Point: -52.5°C
• Boiling Point: 167°C(lit.)
• Flash Point: Degrees Fahrenheit:154.4°F
  Degrees Celsius:68°C
  
• Refractive Index: n20/D 1.4536(lit.)
• Water Partition Coefficient: It is soluble in water.
• PSA: 20.23000
• LogP: 0.78220
• Solubility: Not determined

2-Hexyn-1-ol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H226-H302-H318
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P270-P280-P301+P312+P330-P303+P361+P353-P305+P351+P338+P310-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1987
• WGK Germany：2
• Hazard Category Code： 22
• Safety Instruction： S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R22
• HazardClass：3
• PackingGroup：III
• Safety Term：S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Hexyn-1-ol

Recent Advances in the Study of 2-Hexyn-1-ol (CAS: 764-60-3) in Chemical and Biomedical Research

2-Hexyn-1-ol (CAS: 764-60-3) is a terminal alkyne alcohol with significant applications in chemical synthesis and biomedical research. Recent studies have highlighted its role as a versatile building block in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. This research brief synthesizes the latest findings on 2-Hexyn-1-ol, focusing on its chemical properties, synthetic applications, and potential biomedical implications.

In the context of chemical synthesis, 2-Hexyn-1-ol has been utilized as a precursor for the construction of complex molecular architectures. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, yielding triazole derivatives with high regioselectivity. The study emphasized the compound's stability under mild reaction conditions, making it a preferred choice for click chemistry applications. Furthermore, researchers have explored its use in palladium-catalyzed cross-coupling reactions, where it serves as a key intermediate for the synthesis of conjugated polymers with optoelectronic properties.

From a biomedical perspective, 2-Hexyn-1-ol has garnered attention for its potential antimicrobial and anti-inflammatory properties. A recent investigation in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-Hexyn-1-ol exhibited moderate inhibitory activity against Gram-positive bacteria, including Staphylococcus aureus. Molecular docking studies suggested that these derivatives interact with bacterial cell wall synthesis enzymes, providing a plausible mechanism of action. Additionally, preliminary in vitro assays indicated that certain 2-Hexyn-1-ol analogs could modulate inflammatory pathways by inhibiting NF-κB signaling, though further in vivo validation is required.

The pharmacokinetic profile of 2-Hexyn-1-ol remains an area of active research. A 2024 preclinical study evaluated its metabolic stability using human liver microsomes, revealing rapid oxidation to the corresponding carboxylic acid. While this metabolic pathway suggests limited bioavailability, structural modifications such as esterification or pegylation have been proposed to enhance its therapeutic potential. These findings underscore the need for continued optimization of 2-Hexyn-1-ol-based compounds to improve their drug-like properties.

In conclusion, 2-Hexyn-1-ol (CAS: 764-60-3) represents a promising scaffold in both chemical and biomedical research. Its synthetic versatility and emerging biological activities position it as a valuable target for future investigations. However, challenges related to metabolic stability and bioavailability must be addressed to fully realize its therapeutic applications. Collaborative efforts between chemists and pharmacologists will be essential to advance this compound from bench to bedside.